N-(5-{[ethyl(3-methylphenyl)amino]sulfonyl}-1,3,4-thiadiazol-2-yl)benzamide

• Molecular Formula: C18H18N4O3S2
• Molecular Weight: 402.5 g/mol
• IUPAC Name: N-[5-[ethyl-(3-methylphenyl)sulfamoyl]-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C18H18N4O3S2/c1-3-22(15-11-7-8-13(2)12-15)27(24,25)18-21-20-17(26-18)19-16(23)14-9-5-4-6-10-14/h4-12H,3H2,1-2H3,(H,19,20,23)
• InChI Key: OPWGCVSCPKEDAN-UHFFFAOYSA-N
• SMILES: CCN(C1=CC=CC(=C1)C)S(=O)(=O)C2=NN=C(S2)NC(=O)C3=CC=CC=C3
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: TRPA1 IN-1; TRPA1-IN 1; TRPA1-IN-1

Description

TRPA1-IN-1 is a potent and selective TRPA1 inhibitor which interacts with the N-terminal ankyrin repeat (ankyrinR) domain.

Scientific Research Applications

• Antimicrobial and Antifungal Action : This compound and its derivatives have been found to exhibit antimicrobial and antifungal activities. Specifically, they are sensitive to both Gram-positive and Gram-negative bacteria and have shown antifungal activity against Candida albicans (Sych et al., 2019).

• Anticonvulsant Activity : Some derivatives of this compound have shown potential in anticonvulsant activities. This was evaluated using the maximal electroshock method (MES), and certain derivatives demonstrated good anticonvulsant activity (Singh et al., 2012).

• Anticancer Properties : Various studies have explored the anticancer potential of derivatives of this compound. They have been tested against different human cancer cell lines, including melanoma, leukemia, cervical cancer, and breast cancer, showing promising results in inhibiting cancer cell growth (Tiwari et al., 2017).

• Photodynamic Therapy for Cancer : Some derivatives have been identified as potential photosensitizers for cancer treatment in photodynamic therapy. They exhibit good fluorescence properties and high singlet oxygen quantum yield, which are important for Type II mechanisms in cancer treatment (Pişkin et al., 2020).

• Metal Complexes as Carbonic Anhydrase Inhibitors : Metal complexes of this compound have been synthesized and found to exhibit strong carbonic anhydrase inhibitory properties. These complexes have potential applications in medical chemistry (Büyükkıdan et al., 2013).

• Antiviral Activity : Derivatives of this compound have been synthesized and shown to possess anti-tobacco mosaic virus activity. This indicates potential applications in antiviral therapies (Chen et al., 2010).

• Antibacterial and Antifungal Activities : Some derivatives have been synthesized and tested for their antibacterial and antifungal activities. These studies provide insights into the potential use of these compounds in treating bacterial and fungal infections (Patel & Patel, 2015).